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Welcome to the technical support center for researchers, scientists, and drug development

professionals working with surveillance data from the Nigeria Centre for Disease Control

(NCDC). This resource provides troubleshooting guidance and answers to frequently asked

questions to help you navigate and address common data quality challenges.

Troubleshooting Guides
This section offers step-by-step guidance to resolve specific issues you may encounter during

your analysis of NCDC surveillance data.

Issue 1: Inconsistent or Missing Variable Formatting

Q1: I have downloaded a dataset, and the variables for age and gender are inconsistently

entered. For example, age is sometimes in years and other times in months, and gender is

variously recorded as "M," "F," "Male," "Female," or is missing entirely. How can I standardize

this data?

A1: This is a common data quality issue stemming from variations in data entry at different

facilities.[1][2] To address this, you should implement a data cleaning protocol.

Step 1: Profiling the Data: Use a data profiling tool or script (in R or Python) to get a

summary of the unique values and their frequencies in the 'age' and 'gender' columns. This

will help you understand the extent of the inconsistency.
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Step 2: Define a Standard: Decide on a uniform format for each variable. For example, age

should be in years, and gender should be "Male" or "Female".

Step 3: Develop a Conversion Logic:

For age, you will need to create a script that identifies entries in months (e.g., by looking

for values greater than 100 or entries that contain "months") and convert them to years by

dividing by 12. For missing age data, you may need to decide on an imputation strategy,

such as mean or median imputation, or flagging them as "Unknown."

For gender, create a mapping rule in your script. For instance, map "M" and "Male" to

"Male," and "F" and "Female" to "Female." All other variations or blanks should be mapped

to "Unknown" or a similar standardized category.

Step 4: Apply and Validate: Run your script on a copy of your dataset. Afterwards, re-profile

the cleaned data to ensure that all values now conform to your defined standard.

Issue 2: Implausible or Out-of-Range Data Points

Q2: My analysis is showing a surprising number of cholera cases in a Local Government Area

(LGA) with no history of outbreaks. How can I verify if this is a data entry error?

A2: Implausible data points can significantly skew research findings. These often arise from

typographical errors during data entry.

Step 1: Cross-Verification: The first step is to cross-reference the data with other available

reports from the NCDC or the State Ministry of Health for the same period. Look for weekly

epidemiological reports or situation reports that can corroborate the numbers.

Step 2: Outlier Detection: Use statistical methods to identify outliers. For example, you can

calculate the mean and standard deviation for the number of cases for that specific disease

in that region over time. Any data point that falls several standard deviations away from the

mean should be flagged for further investigation.

Step 3: Understand the Data Collection Context: Review the data dictionary or metadata, if

available, to understand how the data was collected. Was there a change in case definition
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or reporting practice during that period? Sometimes, a surge in numbers can be due to

intensified surveillance or a specific public health campaign.

Step 4: Flag and Document: If you cannot verify the data and suspect it to be an error, it is

best to exclude it from your primary analysis. However, you must document this decision and

the reasons for it in your methodology. Mention the potential impact of this data point in your

discussion section.

Frequently Asked Questions (FAQs)
Q1: What are the most common data quality issues I should be aware of when using NCDC
surveillance data?

A1: Based on assessments of the Nigerian surveillance system, researchers should be

particularly mindful of the following issues:

Data Quality Issue Common Manifestations Key Contributing Factors

Incompleteness

Missing patient data such as

age, sex, diagnosis, and

laboratory results.[1][2]

Poor documentation practices

at health facilities and

inadequate reporting tools.[1]

[3]

Inaccuracy

Incorrectly entered patient

information like addresses and

phone numbers.[4]

Manual data entry and lack of

standardized data entry

protocols.[4]

Untimeliness
Delays in data reporting from

the local to the national level.

Paper-based reporting

systems in some areas and

logistical challenges.[5]

Inconsistency

Variations in how data is

recorded across different

facilities and over time.

Lack of continuous training for

healthcare workers on data

recording standards.[6]

Q2: What is the Integrated Disease Surveillance and Response (IDSR) strategy, and how does

it affect the data I am using?
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A2: The Integrated Disease Surveillance and Response (IDSR) is a strategy adopted by

Nigeria to strengthen its public health surveillance and response capabilities.[3][7] It aims to

improve the usability of surveillance and laboratory data for early detection and response to

major causes of illness and death.[3] For researchers, this means that the data collected is, in

principle, intended to be comprehensive and action-oriented. The IDSR framework

standardizes the data flow from health facilities to the national level.[8] However, the

implementation and functionality of IDSR can vary from state to state, which can lead to

inconsistencies in data quality.[2]

Q3: Are there any ongoing initiatives to improve the quality of NCDC surveillance data?

A3: Yes, the NCDC and its partners are actively working to enhance data quality. Key initiatives

include:

Digital Surveillance Tools: The adoption and scale-up of electronic platforms like the

Surveillance Outbreak Response Management and Analysis System (SORMAS) and e-

Surve are designed to improve real-time data reporting and reduce manual entry errors.[5][9]

Capacity Building: There is an ongoing focus on training and mentoring healthcare workers

and surveillance officers on standardized reporting, outbreak detection, and data analysis.

[10]

Strengthening Laboratory Networks: Efforts are being made to improve the diagnostic

capacity of laboratories and ensure that laboratory results are promptly integrated into the

surveillance data.

Data-Driven Policies: There is a growing emphasis on using data to inform public health

policies and interventions, which in turn creates a greater demand for high-quality data.[11]

Experimental Protocols
Protocol 1: Standard Data Quality Assessment

This protocol outlines a standard procedure for assessing the quality of a received NCDC
surveillance dataset.

Objective: To systematically evaluate a dataset for completeness, consistency, and timeliness.
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Methodology:

Data Profiling:

For each variable in the dataset, calculate the percentage of missing values.

Generate frequency distributions for categorical variables to identify inconsistent entries

(e.g., different spellings for the same location).

For numerical variables, calculate descriptive statistics (mean, median, standard deviation,

range) to identify potential outliers.

Consistency Checks:

Internal Consistency: Check for logical contradictions within the data. For example, the

date of diagnosis should not be before the date of birth.

External Consistency: Compare aggregated data from your dataset with published reports

from the NCDC for the same time period and geographical area to check for major

discrepancies.

Timeliness Assessment:

If the dataset includes both the date of event (e.g., symptom onset) and the date of

reporting, calculate the time lag between the two.

Analyze the distribution of these time lags to assess reporting delays.

Visualizations
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Caption: Data flow and quality assurance in the IDSR system.
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Caption: Workflow for troubleshooting data quality issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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